Disodium hydrogen phosphate

Specification

• CAS No.: 7558-79-4
• Molecular Formula: H3NaO4P
• Molecular Weight: 120.985 g/mol
• IUPAC Name: disodium;hydrogen phosphate
• Standard InChI: InChI=1S/Na.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• Standard InChI Key: NFIYTPYOYDDLGO-UHFFFAOYSA-N
• SMILES: OP(=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: OP(=O)(O)O.[Na]

Introduction

Chemical Identity and Basic Properties

Disodium hydrogen phosphate, also known as sodium phosphate dibasic, is characterized by its chemical formula Na₂HPO₄ and molecular weight of 141.96 g/mol. It exists in both anhydrous form and as various hydrates (Na₂HPO₄·nH₂O, where n = 1, 2, 7, 8, and 12). The anhydrous form is notably hygroscopic, readily absorbing moisture from the environment.

In aqueous solutions, disodium hydrogen phosphate acts as a moderately basic substance with pH values typically ranging between 8.0 and 11.0, based on the following equilibrium reaction:

HPO₄²⁻ + H₂O ⇌ H₂PO₄⁻ + OH⁻

The compound possesses significant physicochemical properties as detailed in the following table:

Property	Value
Molecular Formula	HNa₂O₄P
CAS Number	7558-79-4
EC Number	231-448-7
Solubility in Water (20°C)	77 g/L
Melting Point	~250°C (decomposes)
pH (5% solution in water)	8.7-9.3
Topological Polar Surface Area	83.4 Ų

Production Methods

Several industrial and laboratory methods exist for producing disodium hydrogen phosphate, with varying degrees of complexity and efficiency.

Neutralization of Phosphoric Acid

The most straightforward production method involves the neutralization of phosphoric acid with sodium hydroxide according to the following reaction:

H₃PO₄ + 2 NaOH → Na₂HPO₄ + 2 H₂O

Two-Step Industrial Process

On an industrial scale, disodium hydrogen phosphate is commonly prepared through a two-step process beginning with dicalcium phosphate:

Step 1: CaHPO₄ + NaHSO₄ → NaH₂PO₄ + CaSO₄

This initial step results in the formation of monosodium phosphate and calcium sulfate precipitation.

Step 2: NaH₂PO₄ + NaOH → Na₂HPO₄ + H₂O

The monosodium phosphate is subsequently partially neutralized to yield the desired disodium hydrogen phosphate.

Alternative Production Method

An alternative production approach utilizes phosphoric acid and sodium sulfate as raw materials:

• Phosphoric acid and sodium sulfate are mixed in a molar ratio of 1:1.6-2.4

• Ammonia water (26-28% mass percentage) or liquid ammonia is added

• The pH is adjusted to above 8.0

• The mixture undergoes cool crystallization at 15-25°C

• The resulting dibasic sodium phosphate crystal is combined with soda ash

• The reaction occurs at 180-250°C for one hour to produce disodium hydrogen phosphate

Crystal Structure and Physical Properties

The various hydrated forms of disodium hydrogen phosphate exhibit distinct crystallographic properties, providing insights into their structural characteristics and behavior.

Crystal Structure of Hydrates

X-ray diffraction studies have determined the crystal structures of Na₂HPO₄·nH₂O (where n = 1, 2, 7, and 12). The monohydrate phase has been identified as triclinic with space group P1̄ and the following unit cell parameters:

• a = 5.575(1) Å

• b = 7.949(1) Å

• c = 5.735(1) Å

• α = 103.83(1)°

• β = 102.15(1)°

• γ = 107.47(1)°

• Z = 2 (formula units per unit cell)

Structural Order and Disorder

The hydrates with n = 1, 2, or 7 display no structural disorder, featuring unique configurations of protons in hydrogen bonds. In contrast, the dodecahydrate (n = 12) exhibits two types of disorder:

• Randomness in phosphate ion orientations

• Random positioning of protons within hydrogen bonds

This disorder contributes to a calculated residual entropy of 2.65 cal K⁻¹ mol⁻¹ at low temperature, which aligns with experimentally derived values of 3.1 ± 0.5 and 3.5 ± 0.4 cal K⁻¹ mol⁻¹ from thermodynamic measurements.

Applications in Food Industry

Disodium hydrogen phosphate serves multiple functions in food processing and products due to its buffering capacity and other functional properties.

pH Regulation

The compound is widely employed as a pH regulator in various food formulations, helping maintain optimal acidity levels for flavor, texture, and preservation.

Dairy Applications

In the dairy industry, disodium hydrogen phosphate prevents coagulation during the preparation of condensed milk, ensuring product stability and consistency.

Anti-Caking Properties

The compound functions effectively as an anti-caking additive in powdered food products, preventing agglomeration and maintaining free-flowing characteristics.

Culinary Applications

Disodium hydrogen phosphate is utilized in various culinary products, including:

• Quick-cooking cereals such as Cream of Wheat

• Thickening agents in instant puddings like Jell-O Instant Pudding

• Emulsifiers in processed foods to maintain homogeneous mixtures

Pharmaceutical and Medical Applications

The pharmaceutical industry leverages the properties of disodium hydrogen phosphate for multiple applications in medicine and healthcare.

Buffer Solutions

The compound serves as an essential component in pharmaceutical buffer solutions, helping maintain stable pH environments for drug formulations and ensuring medication efficacy and stability.

Laxative Formulations

Both monobasic and dibasic sodium phosphates, including disodium hydrogen phosphate, are used in laxative preparations to treat constipation.

Bowel Preparation

The compound is utilized in formulations designed for bowel cleansing prior to colonoscopy procedures, facilitating proper visualization during diagnostic examinations.

Drug Stabilization

As a pH regulator in pharmaceutical preparations, disodium hydrogen phosphate helps protect active pharmaceutical ingredients from degradation, thereby extending shelf life and maintaining therapeutic effectiveness.

Laboratory and Research Applications

The buffering capabilities of disodium hydrogen phosphate make it particularly valuable in scientific and analytical contexts.

Buffer Preparation

In laboratory settings, the compound is frequently used to prepare buffer solutions for various chemical and biological experiments where pH stability is critical.

Analytical Chemistry

Disodium hydrogen phosphate serves as an important reagent in analytical chemistry procedures, contributing to accurate and reliable test results.

Research Protocols

The compound supports diverse research applications by maintaining stable experimental conditions, particularly in procedures sensitive to pH fluctuations.

Industrial and Technical Applications

Beyond food and pharmaceutical uses, disodium hydrogen phosphate finds applications across multiple industrial sectors.

Water Treatment

In water treatment processes, the compound functions as:

• A water softening agent, often used in conjunction with trisodium phosphate

• A scale formation inhibitor in boilers and cooling systems

• A sequestering agent for controlling water hardness

Cleaning Products

Disodium hydrogen phosphate is incorporated into various detergents and cleaning agents, where it contributes to:

• Enhanced cleaning efficiency

• pH regulation of cleaning solutions

• Soil removal and prevention of redeposition

Personal Care Products

The compound may be included in cosmetics and personal care formulations as a pH adjuster, stabilizer, or emulsifying agent.

Parameter	Specification
Assay (acidimetric)	Minimum 99.0%
Insoluble in water	Maximum 0.01%
Chlorides (Cl)	Maximum 0.001%
Sulfates (SO₄)	Maximum 0.005%
Copper (Cu)	Maximum 3 ppm
Heavy metals	Maximum 0.001%
Iron (Fe)	Maximum 0.001%
Lead (Pb)	Maximum 0.001%
Loss on drying (105°C)	Maximum 0.2%
Potassium (K)	Maximum 0.01%

Regulatory Considerations

The EPA has conducted provisional peer-reviewed toxicity assessments for sodium and potassium salts of inorganic phosphates, including disodium hydrogen phosphate, establishing no-observed-adverse-effect levels (NOAELs) for various toxicity endpoints.